Cas no 181478-00-2 (4-Pentynoic acid, 2-(2-propynyl)-, methyl ester)
181478-00-2 structure
Product Name:4-Pentynoic acid, 2-(2-propynyl)-, methyl ester
CAS No:181478-00-2
MF:C9H10O2
MW:150.174502849579
CID:1373341
PubChem ID:12014811
Update Time:2025-04-20
4-Pentynoic acid, 2-(2-propynyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentynoic acid, 2-(2-propynyl)-, methyl ester
- VTWMVSNABLUVLZ-UHFFFAOYSA-N
- Methyl 2-(2-propynyl)-4-pentynoate
- SCHEMBL7854706
- methyl 2-(prop-2-yn-1-yl)pent-4-ynoate
- E85948
- MFCD32173195
- methyl2-(prop-2-yn-1-yl)pent-4-ynoate
- 181478-00-2
- methyl 2-prop-2-ynylpent-4-ynoate
-
- Inchi: 1S/C9H10O2/c1-4-6-8(7-5-2)9(10)11-3/h1-2,8H,6-7H2,3H3
- InChI Key: VTWMVSNABLUVLZ-UHFFFAOYSA-N
- SMILES: O(C)C(C(CC#C)CC#C)=O
Computed Properties
- Exact Mass: 150.0681
- Monoisotopic Mass: 150.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
4-Pentynoic acid, 2-(2-propynyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P020KNI-250mg |
Methyl 2-(prop-2-yn-1-yl)pent-4-ynoate |
181478-00-2 | 97% | 250mg |
$48.00 | 2024-06-18 | |
| 1PlusChem | 1P020KNI-1g |
Methyl 2-(prop-2-yn-1-yl)pent-4-ynoate |
181478-00-2 | 97% | 1g |
$129.00 | 2024-06-18 | |
| 1PlusChem | 1P020KNI-5g |
Methyl 2-(prop-2-yn-1-yl)pent-4-ynoate |
181478-00-2 | 97% | 5g |
$461.00 | 2024-06-18 |
4-Pentynoic acid, 2-(2-propynyl)-, methyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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